Cas no 2169042-73-1 ({6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride)

• Product Name: {6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride
• CAS No: 2169042-73-1
• MF: C₈H₁₃ClO₃S
• MW: 224.705020666122
• CID: 5944672
• PubChem ID: 165868696
• Update Time: 2025-05-25

{6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride
• {6-oxaspiro[3.4]octan-5-yl}methanesulfonyl chloride
• EN300-1478816
• 2169042-73-1

• Inchi： 1S/C8H13ClO3S/c9-13(10,11)6-7-8(2-1-3-8)4-5-12-7/h7H,1-6H2
• InChI Key： AFKYUYMHERPBIS-UHFFFAOYSA-N
• SMILES： ClS(CC1C2(CCO1)CCC2)(=O)=O

Computed Properties

• Exact Mass: 224.0273931g/mol
• Monoisotopic Mass: 224.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Additional information on {6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride

Introduction to {6-Oxaspiro[3.4]octan-5-yl}Methanesulfonyl Chloride (CAS No. 2169042-73-1)

{6-Oxaspiro[3.4]octan-5-yl}methanesulfonyl chloride, with the CAS number 2169042-73-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique spirocyclic structure, which combines a six-membered oxygen-containing ring (oxane) fused to a four-membered ring, creating a highly strained and reactive system. The methanesulfonyl chloride group further enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the potential of {6-Oxaspiro[3.4]octan-5-yl}methanesulfonyl chloride in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored its use as a building block for constructing high-performance polymers with tailored mechanical and thermal properties. The compound's ability to undergo various nucleophilic substitutions and additions has been leveraged to create cross-linked polymer networks that exhibit exceptional durability under harsh conditions.

The synthesis of {6-Oxaspiro[3.4]octan-5-yl}methanesulfonyl chloride involves a multi-step process that begins with the preparation of the spirocyclic core. This is typically achieved through intramolecular cyclization reactions, where precise control over reaction conditions is essential to ensure the formation of the desired spiro structure. The subsequent installation of the methanesulfonyl chloride group is carried out via nucleophilic substitution, utilizing readily available sulfonyl chloride precursors.

One of the most intriguing aspects of this compound is its versatility in chemical transformations. For instance, it has been employed as a precursor for the synthesis of bioactive molecules, including potential drug candidates. Its ability to participate in both electrophilic and nucleophilic reactions makes it an invaluable tool in medicinal chemistry, where structural diversity is often sought after for drug discovery programs.

In terms of physical properties, {6-Oxaspiro[3.4]octan-5-yl}methanesulfonyl chloride exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its handling during synthetic procedures. However, care must be taken due to its reactivity; exposure to moisture or strong bases can lead to decomposition.

From an environmental standpoint, there is growing interest in understanding the fate and transport of {6-Oxaspiro[3.4]octan-5-yl}methanesulfonyl chloride in various ecosystems. Preliminary studies suggest that it undergoes rapid hydrolysis under aqueous conditions, leading to the formation of less reactive byproducts. This characteristic may have implications for its application in green chemistry and sustainable synthetic methodologies.

Looking ahead, the continued exploration of {6-Oxaspiro[3.4]octan-5-yl}methanesulfonyl chloride's properties and applications is expected to yield further breakthroughs in materials science and pharmaceutical research. Its unique combination of structural rigidity and reactivity positions it as a key player in the development of next-generation materials and therapeutic agents.